1-[1-(2-ethylbenzyl)piperidin-4-yl]pyrrolidin-2-one

• IUPAC Name: 1-[1-[(2-ethylphenyl)methyl]piperidin-4-yl]pyrrolidin-2-one
• InChI: InChI=1S/C18H26N2O/c1-2-15-6-3-4-7-16(15)14-19-12-9-17(10-13-19)20-11-5-8-18(20)21/h3-4,6-7,17H,2,5,8-14H2,1H3
• InChI Key: JRQZJHTUSKHMLO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1CN2CCC(CC2)N3CCCC3=O
• Molecular Formula: C18H26N2O
• Molecular Weight: 286.4 g/mol

Description

1-[1-(2-ethylbenzyl)piperidin-4-yl]pyrrolidin-2-one, also known as N-ethyl-4-(4-(2-phenylethyl)piperidin-1-yl)pyrrolidin-2-one, is a chemical compound that belongs to the class of piperidine derivatives. It is widely used in scientific research for its pharmacological properties, including its potential as an analgesic and anesthetic agent. In

Mechanism of Action

The mechanism of action of 1-[1-(2-ethylbenzyl)piperidin-4-yl]pyrrolidin-2-one is not fully understood, but it is believed to act as a modulator of neurotransmitter release in the central nervous system. It has been shown to interact with several types of receptors, including opioid receptors, adrenergic receptors, and serotonin receptors. By modulating the release of neurotransmitters such as dopamine and serotonin, it may have a potential therapeutic effect on addiction and depression.
Biochemical and Physiological Effects:
1-[1-(2-ethylbenzyl)piperidin-4-yl]pyrrolidin-2-one has been shown to have several biochemical and physiological effects. It has been reported to have analgesic and anesthetic properties, as well as a potential anti-addictive and anti-depressant effect. It has also been shown to modulate neurotransmitter release in the central nervous system, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[1-(2-ethylbenzyl)piperidin-4-yl]pyrrolidin-2-one in lab experiments is its potential as an analgesic and anesthetic agent. This makes it useful for studying pain pathways and anesthesia mechanisms. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 1-[1-(2-ethylbenzyl)piperidin-4-yl]pyrrolidin-2-one. One potential area of study is its potential as an anti-addictive and anti-depressant agent. Further research could explore its effects on neurotransmitter release and neuronal excitability, as well as its potential therapeutic applications. Another area of study could be its potential as an analgesic and anesthetic agent, with a focus on understanding its mechanism of action and optimizing its use in clinical settings. Additionally, further research could explore its interactions with other drugs and its potential side effects.

Synthesis Methods

The synthesis of 1-[1-(2-ethylbenzyl)piperidin-4-yl]pyrrolidin-2-one involves the reaction of 2-pyrrolidinone with 1-(2-ethylbenzyl)piperidine-4-carboxylic acid in the presence of a coupling agent. The resulting product is then purified using column chromatography to obtain the final compound. This synthesis method has been reported in several scientific studies and has been optimized for high yield and purity.

Scientific Research Applications

1-[1-(2-ethylbenzyl)piperidin-4-yl]pyrrolidin-2-one has been extensively studied for its pharmacological properties. It has been shown to have potential as an analgesic and anesthetic agent, as well as a treatment for addiction and depression. In addition, it has been investigated for its effects on the central nervous system, including its ability to modulate neurotransmitter release and inhibit neuronal excitability.